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Compound of Interest

Compound Name: Tris(diethylamino)phosphine

Cat. No.: B1199214 Get Quote

The following provides crucial safety and logistical information for the proper handling and

disposal of Tris(diethylamino)phosphine. Adherence to these procedural steps is essential

for ensuring laboratory safety. Tris(diethylamino)phosphine is a flammable liquid and may be

pyrophoric, meaning it can ignite spontaneously on contact with air. It is also corrosive and can

cause skin and eye irritation.[1][2] Always consult your institution's specific safety protocols and

the Safety Data Sheet (SDS) before handling this chemical.[1]

Essential Safety Precautions
1. Engineering Controls:

All manipulations involving Tris(diethylamino)phosphine must be conducted in a certified

chemical fume hood or a glove box to minimize exposure and in case of fire.[3][4]

Ensure a safety shower and eyewash station are readily accessible within a 10-second travel

time.

Remove all flammable materials and clutter from the work area.[4]

2. Personal Protective Equipment (PPE):

Eye Protection: Chemical splash goggles and a face shield are mandatory.[3][5]

Body Protection: A fire-resistant lab coat (e.g., Nomex) must be worn over clothing made of

natural fibers. Avoid synthetic clothing.[3][4]
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Hand Protection: Wear double-layered gloves. Nitrile gloves can be worn, but for added

protection, a pair of neoprene or other chemically resistant gloves should be worn over the

nitrile gloves.[4]

Footwear: Fully enclosed shoes are required.[5]

3. General Handling Practices:

Never work alone when handling pyrophoric or highly reactive chemicals.[3][5]

Use the smallest possible quantity of the chemical needed for your procedure.[3]

Ensure all glassware is dry and purged with an inert gas (e.g., nitrogen or argon) before use.

[6]

Quantitative Data for Tris(diethylamino)phosphine
For easy reference, the following table summarizes key quantitative data for

Tris(diethylamino)phosphine.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://operations.ok.ubc.ca/wp-content/uploads/sites/200/2025/04/C3-Handling-Pyrophoric-Materials-OK-Updated-2021.pdf
https://ehs.oregonstate.edu/safety-document/safe-handling-pyrophoric-liquids
https://ehs.research.uiowa.edu/pyrophoric-reagents-handling-research-labs
https://ehs.oregonstate.edu/safety-document/safe-handling-pyrophoric-liquids
https://ehs.research.uiowa.edu/pyrophoric-reagents-handling-research-labs
https://pubs.acs.org/doi/10.1016/j.jchas.2010.03.001
https://www.benchchem.com/product/b1199214?utm_src=pdf-body
https://www.benchchem.com/product/b1199214?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199214?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Citations

CAS Number 2283-11-6 [2]

Molecular Formula C₁₂H₃₀N₃P [7]

Molecular Weight 247.36 g/mol [7]

Appearance Colorless to light yellow liquid [8]

Density 0.903 g/mL at 25 °C [2]

Boiling Point 80-90 °C at 10 mmHg [2]

Flash Point 59 °C (138.2 °F) - closed cup [2]

Hazard Statements

H226 (Flammable liquid and

vapour), H315 (Causes skin

irritation), H319 (Causes

serious eye irritation), H335

(May cause respiratory

irritation)

[2]

Storage Class Code 3 - Flammable liquids [2]

Experimental Protocol: Quenching and Disposal
This protocol details the step-by-step methodology for safely neutralizing residual and surplus

Tris(diethylamino)phosphine in a laboratory setting. This process is known as quenching.

Materials:

Tris(diethylamino)phosphine waste

Anhydrous isopropanol or another secondary alcohol

A three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a

nitrogen/argon inlet/outlet (bubbler)

Ice-water bath
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Appropriate waste container, clearly labeled

Procedure:

Setup:

In a chemical fume hood, assemble the three-necked flask with the stirrer and dropping

funnel.

Purge the entire apparatus with an inert gas (nitrogen or argon). Maintain a positive

pressure of the inert gas throughout the procedure. .

Preparation of Quenching Solution:

Place a volume of anhydrous isopropanol in the flask that is at least 10 times the volume

of the Tris(diethylamino)phosphine to be quenched.

Begin stirring the isopropanol and cool the flask in an ice-water bath.

Quenching:

Dilute the Tris(diethylamino)phosphine waste with an inert, anhydrous solvent (e.g.,

hexane or toluene) in the dropping funnel. This helps to control the reaction rate.

Slowly add the diluted Tris(diethylamino)phosphine solution dropwise from the dropping

funnel into the cold, stirring isopropanol.

Control the addition rate to keep the temperature of the reaction mixture below 25 °C. If

the reaction becomes too vigorous (e.g., excessive gas evolution or temperature rise),

stop the addition immediately.

Neutralization and Workup:

Once the addition is complete, continue stirring the solution in the ice bath for at least 30

minutes.

Slowly and carefully add water dropwise to quench any remaining reactive material.
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Allow the mixture to warm to room temperature while continuing to stir.

Waste Disposal:

The resulting solution should be neutralized with a suitable acid (e.g., dilute hydrochloric

acid) if necessary, checking the pH with litmus paper.

Transfer the final quenched solution to a clearly labeled hazardous waste container.

Dispose of the waste through your institution's licensed disposal company, adhering to all

local and national regulations.[1]

Contaminated labware, including syringes and needles, should be rinsed with an inert

solvent, and the rinsate should also be quenched using this procedure before cleaning.

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the safe disposal of

Tris(diethylamino)phosphine.
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1. Preparation

2. Apparatus Setup

3. Quenching Procedure

4. Neutralization & Workup

5. Final Disposal
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Warm to Room Temperature
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Hazardous Waste Container

Dispose via Licensed
Disposal Company

Click to download full resolution via product page

Caption: Workflow for the safe quenching and disposal of Tris(diethylamino)phosphine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1199214?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/msds/tris-diethylamino-phosphine.pdf
https://www.sigmaaldrich.com/HK/zh/product/aldrich/253189
https://ehs.research.uiowa.edu/pyrophoric-reagents-handling-research-labs
https://ehs.research.uiowa.edu/pyrophoric-reagents-handling-research-labs
https://operations.ok.ubc.ca/wp-content/uploads/sites/200/2025/04/C3-Handling-Pyrophoric-Materials-OK-Updated-2021.pdf
https://ehs.oregonstate.edu/safety-document/safe-handling-pyrophoric-liquids
https://ehs.oregonstate.edu/safety-document/safe-handling-pyrophoric-liquids
https://pubs.acs.org/doi/10.1016/j.jchas.2010.03.001
https://www.scbt.com/p/tris-diethylamino-phosphine-2283-11-6
https://www.tcichemicals.com/IN/en/p/T1309
https://www.tcichemicals.com/IN/en/p/T1309
https://www.benchchem.com/product/b1199214#tris-diethylamino-phosphine-proper-disposal-procedures
https://www.benchchem.com/product/b1199214#tris-diethylamino-phosphine-proper-disposal-procedures
https://www.benchchem.com/product/b1199214#tris-diethylamino-phosphine-proper-disposal-procedures
https://www.benchchem.com/product/b1199214#tris-diethylamino-phosphine-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1199214?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199214?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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